Cas no 1058239-82-9 (2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide)

2-[4-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide is a fluorinated pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a dihydropyrimidinone core, a fluorophenyl moiety, and a furan-methylacetamide side chain, suggesting possible bioactivity as a kinase inhibitor or enzyme modulator. The presence of the fluorophenyl group enhances metabolic stability and binding affinity, while the furan-methylacetamide linker may improve solubility and pharmacokinetic properties. This compound is of interest for structure-activity relationship (SAR) studies in drug discovery, particularly for targeting inflammatory or proliferative pathways. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of novel therapeutic agents.
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide structure
1058239-82-9 structure
Product Name:2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
CAS No:1058239-82-9
MF:C17H14FN3O3
MW:327.309767246246
CID:6121577
PubChem ID:25884641
Update Time:2025-10-29

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
    • 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(furan-2-ylmethyl)acetamide
    • F5228-0765
    • 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(furan-2-ylmethyl)acetamide
    • 1058239-82-9
    • AKOS024501409
    • Inchi: 1S/C17H14FN3O3/c18-13-5-3-12(4-6-13)15-8-17(23)21(11-20-15)10-16(22)19-9-14-2-1-7-24-14/h1-8,11H,9-10H2,(H,19,22)
    • InChI Key: VJLWQIUFSFVGJS-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CO1)(=O)CN1C=NC(C2=CC=C(F)C=C2)=CC1=O

Computed Properties

  • Exact Mass: 327.10191948g/mol
  • Monoisotopic Mass: 327.10191948g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.9Ų

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5228-0765-2μmol
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
2μmol
$57.0 2023-09-10
Life Chemicals
F5228-0765-5μmol
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
5μmol
$63.0 2023-09-10
Life Chemicals
F5228-0765-10μmol
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
10μmol
$69.0 2023-09-10
Life Chemicals
F5228-0765-20μmol
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
20μmol
$79.0 2023-09-10
Life Chemicals
F5228-0765-1mg
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
1mg
$54.0 2023-09-10
Life Chemicals
F5228-0765-2mg
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
2mg
$59.0 2023-09-10
Life Chemicals
F5228-0765-3mg
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
3mg
$63.0 2023-09-10
Life Chemicals
F5228-0765-4mg
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
4mg
$66.0 2023-09-10
Life Chemicals
F5228-0765-5mg
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
5mg
$69.0 2023-09-10
Life Chemicals
F5228-0765-10mg
2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
1058239-82-9
10mg
$79.0 2023-09-10

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide Related Literature

Additional information on 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide

Comprehensive Overview of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide (CAS No. 1058239-82-9)

The compound 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide, identified by its CAS No. 1058239-82-9, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a pyrimidinone core with a fluorophenyl group and a furan-2-ylmethyl acetamide side chain, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory and metabolic disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide aligns with this trend, as its structural features suggest potential bioactivity in modulating key cellular pathways. The presence of the fluorophenyl moiety enhances its binding affinity, while the furan ring contributes to its pharmacokinetic properties, such as solubility and metabolic stability. These attributes make it a promising candidate for further preclinical studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1058239-82-9 involves multi-step organic reactions, including condensation, cyclization, and amidation. The compound's purity and yield are critical factors for its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this molecule, ensuring its suitability for research purposes. The growing interest in heterocyclic compounds like this one underscores its relevance in modern drug development.

One of the most frequently searched questions related to 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide revolves around its potential therapeutic targets. Preliminary studies suggest interactions with kinases and GPCRs, which are pivotal in diseases like diabetes, cancer, and autoimmune conditions. Additionally, its fluorine substitution pattern is a hotspot for medicinal chemists, as fluorinated compounds often exhibit enhanced bioavailability and target selectivity. These features align with the broader industry focus on fluorine-containing drugs, a trending topic in pharmaceutical forums and publications.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce CAS No. 1058239-82-9, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. The integration of machine learning and computational modeling in optimizing its synthesis further highlights its intersection with cutting-edge technologies, a topic gaining traction in scientific communities.

In conclusion, 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide represents a compelling case study in the evolution of small-molecule drug candidates. Its structural complexity, combined with its potential applications in precision medicine and sustainable chemistry, positions it as a valuable asset for researchers. As the scientific community continues to unravel its mechanisms and optimize its synthesis, this compound is poised to contribute significantly to the next generation of therapeutic innovations.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk